8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione

• IUPAC Name: 8-(2-methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10,12-trione
• InChI: InChI=1S/C20H21N3O5/c1-10(2)8-23-17-16(18(24)22-20(23)26)14(11-6-4-5-7-13(11)27-3)15-12(21-17)9-28-19(15)25/h4-7,10,14,21H,8-9H2,1-3H3,(H,22,24,26)
• InChI Key: WUCGSJUBWOTWIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C(C3=C(N2)COC3=O)C4=CC=CC=C4OC)C(=O)NC1=O
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione is a useful research compound. Its molecular formula is C20H21N3O5 and its molecular weight is 383.404. The purity is usually 95%.
BenchChem offers high-quality 8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Structural Studies

Research on compounds with complex structures similar to "8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione" often focuses on synthetic pathways, which include various cyclization techniques and rearrangement reactions. For instance, studies have detailed the synthesis of tetracyclic and tricyclic compounds through methods such as the Degenerate Cope Rearrangement, highlighting the importance of strain and rigidity in compound formation (Grimme & Krauthäuser, 1997). Additionally, research into the electrochemical oxidation of cyclic alkyl disulfide derivatives provides insight into redox transformations and oxidation mechanisms relevant to the development of new compounds (Grogger et al., 2004).

Organometallic Complexes in Synthesis

The application of organoiron complexes in organic synthesis, particularly in the construction of spirocyclic compounds, demonstrates the versatility of metal complexes in facilitating complex organic transformations. This approach can lead to the synthesis of compounds with unique spirocyclic frameworks, which could be relevant to the synthesis of "8-(2-Methoxyphenyl)-13-(2-methylpropyl)-5-oxa-2,11,13-triazatricyclo[7.4.0.0^{3,7}]trideca-1(9),3(7)-diene-6,10,12-trione" and its analogues (Pearson, 1979).